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Compound of Interest

Compound Name: 5-Bromo-4-methylnicotinonitrile

Cat. No.: B1276637

Essential Safety and Handling Guide for 5-
Bromo-4-methylnicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Bromo-4-methylnicotinonitrile (CAS Number: 890092-52-1). Adherence to these procedures
is essential to ensure personal safety and minimize environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromo-4-methylnicotinonitrile and similar chemical structures are classified as hazardous.
They are toxic if swallowed, in contact with skin, or if inhaled, and can cause severe skin burns
and eye damage.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is
mandatory.

Summary of Required PPE:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1276637?utm_src=pdf-interest
https://www.benchchem.com/product/b1276637?utm_src=pdf-body
https://www.benchchem.com/product/b1276637?utm_src=pdf-body
https://www.benchchem.com/product/b1276637?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Purpose

Eye and Face Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z.87.1 standard. A face shield

is required for splash hazards.

[2]

To protect against splashes
and vapors that can cause
severe eye damage, including
blindness.[1]

Hand Protection

Chemically compatible gloves
(e.g., disposable nitrile gloves
for short-term protection).[2]

Consult manufacturer data for

specific glove types.

To prevent skin contact, which
can be harmful and cause
burns.[1]

Body Protection

A laboratory coat (Nomex®
recommended), buttoned, with
clothing made of cotton

underneath.[2]

To protect the skin from
accidental spills and

contamination.

Footwear

Closed-toe, closed-heel shoes

that cover the entire foot.[2]

To protect feet from spills and

falling objects.

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[3][4] If ventilation is
inadequate, a respirator is

required.[2]

To prevent inhalation of dust,
fumes, or vapors, which are
toxic.[4]

Operational Plan: Step-by-Step Handling

Procedures

e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[5]

o Work in a designated area, such as a chemical fume hood, to ensure adequate ventilation.

[3]4]
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o Assemble all necessary equipment and reagents before handling the chemical.

o Put on all required PPE as specified in the table above.

e Handling:

o

Avoid all direct contact with the chemical. Do not let it touch your eyes, skin, or clothing.[1]

[¢]

Do not eat, drink, or smoke in the handling area.[3][4]

[e]

Minimize the generation of dust.[3]

[e]

Keep the container tightly closed when not in use.[3][4]

o

Wash hands thoroughly with soap and water after handling and before breaks.[1][3]
¢ In Case of Exposure:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do. Seek immediate medical attention.[1][5]

o Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[1]
Seek immediate medical attention.

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[1][4]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1]

Disposal Plan

o Waste Collection: All waste contaminated with 5-Bromo-4-methylnicotinonitrile should be
collected in a suitable, closed, and properly labeled container.[1]

o Disposal: Dispose of the chemical waste through an approved waste disposal plant.[1][3][4]
Do not allow the chemical to enter drains or the environment.[1] Consult local, state, and
federal regulations for proper disposal procedures.
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Visual Workflow for PPE Selection
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Caption: Workflow for selecting and using Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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